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Introduction

Xylenol orange is an organic reagent widely utilized in analytical chemistry and biomedical
research.[1] It is most commonly available and used as its tetrasodium salt. This form offers
excellent water solubility, making it a versatile tool in various aqueous systems.[2] Primarily, it is
recognized for its function as a sensitive indicator for metal titrations, particularly
complexometric titrations with EDTA in an acidic environment.[3][4] When used for metal
titrations, it appears red in the presence of metal ions and turns yellow at the endpoint.[1][5]
Beyond titrimetry, Xylenol orange tetrasodium salt serves as a fluorescent marker and a vital
stain, especially in studies involving bone growth and calcification.[3][6][7] Its ability to form
colored complexes with various metal ions also allows for its use in spectrophotometric assays.

[4]18]

Historically, commercial preparations of xylenol orange were known for their impurities,
sometimes containing as little as 20% of the active compound.[1] However, modern purification
techniques have made purities of up to 90% available.[1]
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Chemical Structure and Properties

The chemical structure of Xylenol orange is characterized by a sulfonephthalein backbone
functionalized with iminodiacetate groups. These groups are responsible for its metal-chelating
properties.

Diagram 1: Chemical Structure of Xylenol Orange Tetrasodium Salt

Caption: A simplified diagram showing the core components and functional groups of Xylenol
orange tetrasodium salt.

Quantitative Data Summary

The key physicochemical properties of Xylenol orange tetrasodium salt are summarized in the
table below for easy reference and comparison.

Property Value Reference
Chemical Formula Cs1H28N2Nas013S [21[61[9]
Molar Mass 760.58 g/mol [6]19]

CAS Number 3618-43-7 [2][5][6]

EC Number 222-805-8 [2][6]

Very dark brown to very dark
Appearance [6]
red powder/crystals

Melting Point 195 °C (decomposes) [3161[9]
Solubility in Water 510 g/L [10]
pH (10 g/L in H20 at 20°C) 8.1 [10]
Maximum Absorption (Amax) 580 nm [6]
Fluorescence Excitation

) 440 nm & 570 nm [1]
Maxima
Fluorescence Emission

610 nm [1]

Maximum
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Experimental Protocols

Xylenol orange tetrasodium salt is a cornerstone indicator for the complexometric titration of
various metal ions. Below is a detailed protocol for the determination of Zinc (Zn?*)
concentration using a standardized Ethylenediaminetetraacetic acid (EDTA) solution.

Protocol: Complexometric Titration of Zinc (Zn?*)

This protocol outlines the direct titration of a zinc ion solution with EDTA, where Xylenol orange
serves as the endpoint indicator. The endpoint is marked by a sharp color change from violet-
pink to yellow.[4]

Materials and Reagents:

 Zinc-containing sample solution (unknown concentration)

» Standardized 0.1 M EDTA solution

e Xylenol orange indicator powder or a 0.1% aqueous solution[3]
o Hexamethylenetetramine (Hexamine) for buffering

« Distilled or deionized water

e 50 mL Burette

e 250 mL Erlenmeyer flasks

o Pipettes and magnetic stirrer

Procedure:

o Sample Preparation: Accurately pipette a known volume (e.g., 25.00 mL) of the zinc-
containing sample solution into a 250 mL Erlenmeyer flask. Dilute with approximately 50 mL
of distilled water.

» Buffering: Add approximately 2 grams of hexamethylenetetramine to the flask to buffer the
solution to a pH between 5 and 6.[4][7] Swirl to dissolve. This pH is optimal for the formation
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of the Zn-Xylenol orange complex.[8]

Indicator Addition: Add a small amount (approx. 50 mg) of solid Xylenol orange indicator
mixture or a few drops of a 0.1% indicator solution.[4][9] The solution should turn a distinct
violet-pink color, indicating the formation of the zinc-indicator complex.[4]

Titration: Fill a clean burette with the standardized 0.1 M EDTA solution and record the initial
volume. Titrate the zinc sample solution with the EDTA. As the EDTA is added, it will chelate
the free Zn2* ions.

Endpoint Determination: Continue the titration, swirling the flask continuously. As the
endpoint is approached, the solution will begin to show flashes of yellow. The endpoint is
reached when the solution permanently changes from violet-pink to a clear yellow.[4][11]
This signifies that all the zinc has been complexed by the EDTA, releasing the free indicator
into the solution.[12]

Recording and Calculation: Record the final volume of EDTA used. Repeat the titration at
least two more times for accuracy. Calculate the concentration of zinc in the original sample
using the stoichiometry of the Zn2*-EDTA reaction (1:1 molar ratio).

Diagram 2: Experimental Workflow for Zinc Titration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Xylenol orange - Wikipedia [en.wikipedia.org]

. asianpubs.org [asianpubs.org]

. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]

. researchgate.net [researchgate.net]

. Chrominfo: Preparation of xylenol orange indicator solution [chrominfo.blogspot.com]
. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]

. researchgate.net [researchgate.net]

. scribd.com [scribd.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. digicollections.net [digicollections.net]
e 10. researchgate.net [researchgate.net]
e 11. uclmail.net [uclmail.net]

e 12. csun.edu [csun.edu]

 To cite this document: BenchChem. [What is the chemical structure of Xylenol orange
tetrasodium salt?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1635214#what-is-the-chemical-structure-of-xylenol-
orange-tetrasodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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